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Compound of Interest

Compound Name: Grandifloric acid

Cat. No.: B210242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Grandifloric acid, a naturally occurring diterpenoid, has garnered interest in the scientific

community for its potential biological activities. This technical guide provides a comprehensive

overview of Grandifloric acid, including its chemical identity, synonyms, and a summary of its

reported biological effects. This document is intended to serve as a resource for researchers

and professionals in drug discovery and development.

Chemical Identity and Synonyms
Grandifloric acid is a kaurane diterpenoid characterized by a tetracyclic carbon skeleton. Its

unique structure is the basis for its biological properties.
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Identifier Value

Chemical Name

(1R,4S,5R,9S,10S,13R,15S)-15-hydroxy-5,9-

dimethyl-14-

methylidenetetracyclo[11.2.1.0¹,¹⁰.0⁴,⁹]hexadeca

ne-5-carboxylic acid

CAS Number 22338-69-8[1]

Molecular Formula C₂₀H₃₀O₃

Molecular Weight 318.46 g/mol

Synonyms:

Grandiflorolic acid

[15S,(-)]-15α-Hydroxykaur-16-en-18-oic acid

15alpha-Hydroxykaur-16-en-19-oic acid

Natural Sources
Grandifloric acid has been isolated from a variety of plant species, most notably from the

Asteraceae family. Key natural sources include:

Siegesbeckia orientalisL.[1]

Thunbergia grandiflora[2]

Sunflowers (Helianthus annuus)[3]

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

Grandifloric acid are crucial for reproducible research. The following sections outline

generalized methodologies based on available literature for the extraction of similar

compounds and standard biological assays.
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Isolation and Purification
A common method for the isolation of Grandifloric acid from plant material involves a

bioassay-guided fractionation approach.

Experimental Workflow for Isolation and Purification
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Caption: General workflow for the isolation and purification of Grandifloric acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b210242?utm_src=pdf-body-img
https://www.benchchem.com/product/b210242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b210242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Extraction: The dried and powdered plant material is extracted with a suitable organic

solvent, such as methanol or ethanol, at room temperature or with gentle heating. This

process is typically repeated multiple times to ensure exhaustive extraction.

Fractionation: The resulting crude extract is then concentrated under reduced pressure and

subjected to solvent-solvent partitioning with solvents of increasing polarity (e.g., n-hexane,

ethyl acetate, and n-butanol) to separate compounds based on their polarity. Bioassay-

guided approaches have indicated that Grandifloric acid is often found in the more polar

fractions.

Chromatographic Purification: The bioactive polar fractions are subjected to column

chromatography on silica gel. The column is eluted with a gradient of solvents, typically

starting with a non-polar solvent and gradually increasing the polarity. Fractions are collected

and monitored by thin-layer chromatography (TLC).

Final Purification: Fractions containing the compound of interest are pooled and further

purified using techniques such as preparative high-performance liquid chromatography

(HPLC) to yield pure Grandifloric acid. The structure of the isolated compound is then

confirmed using spectroscopic methods like NMR (¹H and ¹³C) and mass spectrometry.

Cytotoxicity and Apoptosis Assays
The cytotoxic and apoptosis-inducing effects of Grandifloric acid have been reported against

several cancer cell lines. Standard in vitro assays are employed to quantify these activities.

Experimental Workflow for In Vitro Cytotoxicity and Apoptosis Assays
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Assays

Cancer Cell Lines
(e.g., SF-268, MCF-7, HepG2)

Cell Seeding in 96-well plates
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Quantify Apoptotic Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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